Semixylenol orange
Semixylenol orange
Brand Name:
Vulcanchem
CAS No.:
19329-67-0
VCID:
VC0097966
InChI:
InChI=1S/C26H25NO9S/c1-15-9-18(7-8-21(15)28)26(20-5-3-4-6-22(20)37(34,35)36-26)19-10-16(2)25(33)17(11-19)12-27(13-23(29)30)14-24(31)32/h3-11,28,33H,12-14H2,1-2H3,(H,29,30)(H,31,32)
SMILES:
CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4)O)C
Molecular Formula:
C26H25NO9S
Molecular Weight:
527.5 g/mol
Semixylenol orange
CAS No.: 19329-67-0
Main Products
VCID: VC0097966
Molecular Formula: C26H25NO9S
Molecular Weight: 527.5 g/mol
| CAS No. | 19329-67-0 |
|---|---|
| Product Name | Semixylenol orange |
| Molecular Formula | C26H25NO9S |
| Molecular Weight | 527.5 g/mol |
| IUPAC Name | 2-[carboxymethyl-[[2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-3-methylphenyl]methyl]amino]acetic acid |
| Standard InChI | InChI=1S/C26H25NO9S/c1-15-9-18(7-8-21(15)28)26(20-5-3-4-6-22(20)37(34,35)36-26)19-10-16(2)25(33)17(11-19)12-27(13-23(29)30)14-24(31)32/h3-11,28,33H,12-14H2,1-2H3,(H,29,30)(H,31,32) |
| Standard InChIKey | OGODTFKKGYRAQJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4)O)C |
| Canonical SMILES | CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4)O)C |
| Synonyms | semi-xylenol orange semixylenol orange |
| PubChem Compound | 189056 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume